Cas no 452966-29-9 ((4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate)

• Product Name: (4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate
• CAS No: 452966-29-9
• MF: C₁₅H₁₂N₄O₃S
• MW: 328.345781326294
• CID: 6030379
• PubChem ID: 2124522
• Update Time: 2025-05-20

(4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• starbld0003314
• 452966-29-9
• HMS2378H12
• MLS000098719
• Oprea1_479588
• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• (4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate
• Z18838045
• SMR000063755
• AKOS002488892
• CHEMBL1544518
• EN300-26605716

• Inchi： 1S/C15H12N4O3S/c1-23-13-11(6-4-8-16-13)15(21)22-9-19-14(20)10-5-2-3-7-12(10)17-18-19/h2-8H,9H2,1H3
• InChI Key： HHTOXEZKJCWLAK-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 328.06301143g/mol
• Monoisotopic Mass: 328.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Additional information on (4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate

Introduction to (4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate (CAS No. 452966-29-9)

(4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate (CAS No. 452966-29-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzotriazine core and a nicotinate moiety, both of which contribute to its potential biological activities and therapeutic applications.

The benzotriazine core is a heterocyclic aromatic ring system that has been extensively studied for its diverse biological properties. It is known to exhibit a range of activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the oxo group at the 4-position of the benzotriazine ring further enhances its reactivity and biological potency. This structural feature is crucial for the compound's ability to interact with various biological targets.

The nicotinate moiety, on the other hand, is a derivative of nicotinic acid (vitamin B3) and is known for its role in various physiological processes. In the context of (4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate, the nicotinate group is attached to the benzotriazine core via a methyl ester linkage. This linkage not only stabilizes the molecule but also influences its solubility and bioavailability.

The methylthio substituent on the nicotinate ring adds another layer of complexity to the molecule. Sulfur-containing groups are known to participate in various biological interactions, including redox reactions and protein binding. The presence of this substituent may enhance the compound's ability to modulate specific cellular pathways and enzymes.

Recent studies have highlighted the potential therapeutic applications of (4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate in various disease models. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, (4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis. The compound's ability to modulate inflammatory cytokines and signaling pathways makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of (4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate have also been studied in detail. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, (4-Oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-(methylthio)nicotinate (CAS No. 452966-29-9) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation.